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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the utilization of R-10015,
a potent and selective inhibitor of LIM domain kinase (LIMK), in primary cell cultures. The
information is intended to guide researchers in designing and executing experiments to
investigate the effects of R-10015 on various cellular processes.

Introduction

R-10015 is a small molecule inhibitor that specifically targets LIM domain kinase (LIMK), with a
reported IC50 of 38 nM for human LIMKL1.[1][2] By inhibiting LIMK, R-10015 prevents the
phosphorylation of cofilin, a key actin-depolymerizing factor. This intervention in the actin
cytoskeleton dynamics makes R-10015 a valuable tool for studying a range of cellular
activities, including cell migration, morphology, and viral infection processes. R-10015 has been
identified as a broad-spectrum antiviral compound, showing activity against HIV and other
viruses.[1]

Mechanism of Action
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R-10015 functions by binding to the ATP-binding pocket of LIMK, thereby preventing the
transfer of a phosphate group to its downstream target, cofilin.[1][2] In its unphosphorylated
state, cofilin is active and promotes the depolymerization of actin filaments. Inhibition of LIMK
by R-10015 leads to an increase in active cofilin, resulting in altered actin dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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